Cas no 2228708-16-3 (5-1-(aminomethyl)-4-hydroxycyclohexyl-2-methylphenol)

• Product Name: 5-1-(aminomethyl)-4-hydroxycyclohexyl-2-methylphenol
• CAS No: 2228708-16-3
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 5996137
• PubChem ID: 165688956
• Update Time: 2025-09-28

5-1-(aminomethyl)-4-hydroxycyclohexyl-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 5-1-(aminomethyl)-4-hydroxycyclohexyl-2-methylphenol
• 5-[1-(aminomethyl)-4-hydroxycyclohexyl]-2-methylphenol
• EN300-1797116
• 2228708-16-3

• Inchi： 1S/C14H21NO2/c1-10-2-3-11(8-13(10)17)14(9-15)6-4-12(16)5-7-14/h2-3,8,12,16-17H,4-7,9,15H2,1H3
• InChI Key： SNTANWSVZGSKLH-UHFFFAOYSA-N
• SMILES： OC1CCC(C2C=CC(C)=C(C=2)O)(CN)CC1

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.5Ų

Additional information on 5-1-(aminomethyl)-4-hydroxycyclohexyl-2-methylphenol

Research Brief on 5-1-(aminomethyl)-4-hydroxycyclohexyl-2-methylphenol (CAS: 2228708-16-3): Recent Advances and Applications

The compound 5-1-(aminomethyl)-4-hydroxycyclohexyl-2-methylphenol (CAS: 2228708-16-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the role of 5-1-(aminomethyl)-4-hydroxycyclohexyl-2-methylphenol as a key intermediate in the synthesis of novel bioactive molecules. Its structural features, including the aminomethyl and hydroxycyclohexyl groups, make it a versatile scaffold for drug development. Researchers have successfully utilized this compound in the design of inhibitors targeting specific enzymes involved in inflammatory pathways, demonstrating promising results in preclinical models.

One of the most notable advancements involves the application of 5-1-(aminomethyl)-4-hydroxycyclohexyl-2-methylphenol in the development of small-molecule modulators for G-protein-coupled receptors (GPCRs). A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited high affinity and selectivity for certain GPCR subtypes, suggesting potential applications in treating neurological disorders. The study employed advanced computational modeling and high-throughput screening to optimize the compound's pharmacokinetic properties.

In addition to its therapeutic potential, recent research has explored the compound's role in chemical biology. For instance, a team at the University of Cambridge utilized 5-1-(aminomethyl)-4-hydroxycyclohexyl-2-methylphenol as a building block for the synthesis of fluorescent probes. These probes were used to visualize cellular processes in real-time, providing new insights into intracellular signaling mechanisms. The study, published in ACS Chemical Biology, emphasized the compound's stability and compatibility with biological systems.

Despite these promising developments, challenges remain in the large-scale synthesis and formulation of 5-1-(aminomethyl)-4-hydroxycyclohexyl-2-methylphenol. A recent review in Organic Process Research & Development highlighted the need for more efficient synthetic routes to improve yield and reduce production costs. Advances in catalytic methods and green chemistry approaches are expected to address these issues in the near future.

In conclusion, 5-1-(aminomethyl)-4-hydroxycyclohexyl-2-methylphenol (CAS: 2228708-16-3) represents a valuable compound with diverse applications in drug discovery and chemical biology. Ongoing research continues to uncover its potential, paving the way for innovative therapeutic strategies. Future studies should focus on optimizing its pharmacological profile and exploring its efficacy in clinical settings.